Cas no 1448045-79-1 (N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide)

• Product Name: N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide
• CAS No: 1448045-79-1
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 6295634
• PubChem ID: 71804269
• Update Time: 2025-10-29

N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide
• AKOS024556389
• 1448045-79-1
• F6416-5695
• N-(3-(benzofuran-2-yl)-3-hydroxypropyl)pyridine-3-sulfonamide
• N-[3-(1-BENZOFURAN-2-YL)-3-HYDROXYPROPYL]PYRIDINE-3-SULFONAMIDE

• Inchi： 1S/C16H16N2O4S/c19-14(16-10-12-4-1-2-6-15(12)22-16)7-9-18-23(20,21)13-5-3-8-17-11-13/h1-6,8,10-11,14,18-19H,7,9H2
• InChI Key： QFNYDZALHORKLP-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NCCC(C1=CC2C=CC=CC=2O1)O)(=O)=O

Computed Properties

• Exact Mass: 332.08307817g/mol
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Additional information on N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide

Comprehensive Overview of N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide (CAS No. 1448045-79-1)

N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide (CAS No. 1448045-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its benzofuran and pyridine moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its sulfonamide functional group, which is known for its versatility in medicinal chemistry.

The molecular structure of N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide combines a benzofuran ring, a hydroxypropyl chain, and a pyridine-sulfonamide group, making it a promising candidate for targeting specific biological pathways. Recent studies have explored its potential as a modulator of enzyme activity, particularly in the context of inflammatory and metabolic disorders. The compound's hydrophilic and lipophilic balance enhances its bioavailability, a critical factor in drug design.

In the realm of AI-driven drug discovery, N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide has been a subject of computational modeling and virtual screening. Researchers leverage machine learning algorithms to predict its interactions with protein targets, accelerating the identification of therapeutic applications. This aligns with the growing trend of integrating artificial intelligence into pharmaceutical R&D, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neuroprotective therapies. The benzofuran scaffold is known for its affinity toward central nervous system (CNS) targets, sparking investigations into its efficacy against neurodegenerative conditions. Given the rising global prevalence of diseases like Alzheimer's and Parkinson's, this research direction resonates with current healthcare trends and public interest.

From a synthetic chemistry perspective, the preparation of N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide involves multi-step organic reactions, including sulfonylation and heterocyclic coupling. Optimizing these processes for scalability and yield is a key focus for industrial applications. The compound's CAS No. 1448045-79-1 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among researchers.

Environmental and sustainability considerations are also relevant to the discussion of this compound. As the pharmaceutical industry moves toward green chemistry practices, efforts are underway to develop eco-friendly synthesis routes for N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide. This aligns with broader societal concerns about reducing the environmental footprint of chemical manufacturing.

In summary, N-3-(1-benzofuran-2-yl)-3-hydroxypropylpyridine-3-sulfonamide (CAS No. 1448045-79-1) represents a compelling case study at the intersection of medicinal chemistry, computational biology, and sustainable innovation. Its multifaceted applications and relevance to contemporary research trends make it a valuable subject for further exploration.